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Compound of Interest

Compound Name: Enprofylline

Cat. No.: B1671344 Get Quote

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety and logistical information for the handling of

Enprofylline, a xanthine derivative utilized in pharmaceutical research and development.

Adherence to these guidelines is essential to ensure personnel safety and regulatory

compliance.

Hazard Identification and Classification
Enprofylline is classified as a hazardous substance. The following table summarizes its GHS

(Globally Harmonized System of Classification and Labelling of Chemicals) classification.[1][2]
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4
H302: Harmful if swallowed[1]

[2]

Acute Toxicity, Dermal Category 4
H312: Harmful in contact with

skin[2]

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled[2]

Hazardous to the Aquatic

Environment, Acute Hazard
Category 1

H400: Very toxic to aquatic

life[1]

Hazardous to the Aquatic

Environment, Long-Term

Hazard

Category 1
H410: Very toxic to aquatic life

with long lasting effects[1]

Signal Word: Warning[2]

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling Enprofylline to minimize exposure.

The following table outlines the recommended PPE.

PPE Category Specification Rationale

Hand Protection

Double-gloving with

chemotherapy-tested nitrile

gloves is recommended.

Protects against skin contact

and absorption.[2]

Eye Protection
Chemical safety goggles or a

face shield.

Prevents eye contact with dust

or splashes.

Respiratory Protection

A NIOSH-approved respirator

with a particulate filter (e.g.,

N95) is required for handling

powders.

Prevents inhalation of harmful

dust.

Body Protection
A disposable gown with long

sleeves and tight-fitting cuffs.

Prevents contamination of

personal clothing.
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Safe Handling and Operational Plan
A systematic approach to handling Enprofylline is crucial to prevent contamination and

exposure. The following workflow outlines the key steps from preparation to disposal.

Preparation Handling Decontamination & Cleanup Disposal

Don PPE Prepare work area in a ventilated hood
Proceed

Weigh and handle Enprofylline powderStart work Prepare solutions
Transfer

Decontaminate surfacesComplete experiment Doff PPE
After handling

Segregate wasteWaste segregation Dispose in labeled hazardous waste containers
Package

Collect all Enprofylline waste

Segregate into solid and liquid waste streams

Place in clearly labeled, sealed hazardous waste containers

Store in a designated, secure waste accumulation area

Arrange for pickup by a licensed hazardous waste disposal service

High-temperature incineration is the recommended disposal method
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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